Technical Whitepaper: 5-Amino-4-fluoro-2-methylbenzoic Acid
Technical Whitepaper: 5-Amino-4-fluoro-2-methylbenzoic Acid
Executive Summary
5-Amino-4-fluoro-2-methylbenzoic acid (CAS 658085-42-8) is a high-value pharmacophore scaffold used primarily in the synthesis of third-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs) and Hematopoietic Progenitor Kinase 1 (HPK1) inhibitors.[1][2][3][4] Structurally, it serves as a critical "hinge-binding" or "solvent-front" moiety, offering a specific substitution pattern (2-methyl, 4-fluoro) that modulates steric bulk and metabolic stability compared to its 2-methoxy analogs (e.g., intermediates for Lazertinib).[1]
This guide provides a rigorous technical analysis of its synthesis, characterization, and handling, moving beyond generic catalog data to offer actionable process chemistry insights.
Chemical Identity & Specifications
| Property | Specification |
| Chemical Name | 5-Amino-4-fluoro-2-methylbenzoic acid |
| CAS Number | 658085-42-8 |
| Methyl Ester CAS | 1567119-84-9 (Key derivative) |
| Molecular Formula | C₈H₈FNO₂ |
| Molecular Weight | 169.15 g/mol |
| SMILES | CC1=CC(F)=C(N)C=C1C(=O)O |
| Appearance | Off-white to pale yellow crystalline powder |
| pKa (Calculated) | Acid: ~3.8, Amine: ~2.5 |
| Solubility | Soluble in DMSO, Methanol; Sparingly soluble in Water |
Synthetic Route Strategy
The synthesis of 5-amino-4-fluoro-2-methylbenzoic acid requires precise regiochemical control to ensure the amino group is installed at the 5-position relative to the carboxylic acid.[1] The most robust industrial route utilizes Electrophilic Aromatic Substitution (Nitration) followed by Chemoselective Reduction .[1]
Retrosynthetic Analysis
-
Target: 5-Amino-4-fluoro-2-methylbenzoic acid.[1][2][4][5][6][7][8][9][10]
-
Precursor: 4-Fluoro-2-methyl-5-nitrobenzoic acid.[1]
-
Starting Material: 4-Fluoro-2-methylbenzoic acid (CAS 33184-16-6).[1]
Regioselectivity Logic
The starting material, 4-Fluoro-2-methylbenzoic acid, contains three directing groups:
-
-COOH (Position 1): Strong meta-director. Directs to positions 3 and 5.[2][5][7][9]
-
-CH₃ (Position 2): Weak activating ortho/para-director. Para to CH₃ is Position 5.
-
-F (Position 4): Weak deactivating but ortho/para-directing. Ortho to F are Positions 3 and 5.
Visualization of Synthetic Pathway
Caption: Convergent regioselective synthesis via nitration and reduction.
Detailed Experimental Protocol
Step 1: Nitration (Preparation of 4-Fluoro-2-methyl-5-nitrobenzoic acid)
Critical Control Point: Temperature must be maintained <10°C during addition to prevent dinitration or decarboxylation.[1]
-
Setup: Charge concentrated sulfuric acid (H₂SO₄, 10 vol) into a jacketed reactor cooled to 0°C.
-
Addition: Add 4-Fluoro-2-methylbenzoic acid (1.0 eq) portion-wise, ensuring internal temperature remains <5°C. Stir until fully dissolved.
-
Nitration: Dropwise add fuming nitric acid (HNO₃, 1.1 eq) over 60 minutes. Maintain temperature 0–5°C.
-
Note: The fluorine atom deactivates the ring slightly, requiring fuming HNO₃ for efficient conversion.
-
-
Quench: Pour the reaction mixture slowly onto crushed ice (20 vol) with vigorous stirring. The product will precipitate as a solid.[1]
-
Isolation: Filter the precipitate. Wash the cake with cold water (3x) until the filtrate pH is neutral.
-
Drying: Dry in a vacuum oven at 45°C.
Step 2: Reduction (Formation of 5-Amino-4-fluoro-2-methylbenzoic acid)
Critical Control Point: Avoid hydrodefluorination.[1] While Aryl-F bonds are generally stable, high-pressure hydrogenation with Pd can sometimes cleave them.[1] Iron-mediated reduction is the safer, more scalable alternative for this specific substrate.
Method A: Catalytic Hydrogenation (Cleanest Profile) [1]
-
Solvent: Dissolve the nitro intermediate in Methanol (10 vol).
-
Catalyst: Add 10% Pd/C (5 wt% loading).
-
Reaction: Hydrogenate at 1 atm (balloon) or 30 psi at Room Temperature (RT) for 4–6 hours.
-
Workup: Filter through Celite to remove Pd/C. Concentrate the filtrate.[1]
Method B: Iron/Ammonium Chloride (Robust/Scalable)
-
Setup: Suspend the nitro intermediate (1.0 eq) in Ethanol/Water (3:1 ratio, 10 vol).
-
Reagents: Add Iron powder (Fe, 3.0 eq) and Ammonium Chloride (NH₄Cl, 0.5 eq).
-
Reflux: Heat to reflux (approx. 78°C) for 2–3 hours. Monitor by HPLC.
-
Workup: Hot filter to remove iron oxides. Adjust pH of filtrate to ~4–5 with dilute HCl to ensure the amino acid precipitates (isoelectric point precipitation) or extract with Ethyl Acetate if the product is soluble.
-
Purification: Recrystallize from Ethanol/Water if necessary.
Analytical Validation
To ensure the integrity of the scaffold for drug development, the following analytical signatures must be verified.
Proton NMR (¹H-NMR, 400 MHz, DMSO-d₆)
-
δ 12.5 ppm (s, 1H): Carboxylic acid -COOH (broad, may exchange).[1]
-
δ 7.55 ppm (d, J ≈ 8 Hz, 1H): Aromatic proton at Position 6 (coupling with F).[1]
-
δ 6.80 ppm (d, J ≈ 11 Hz, 1H): Aromatic proton at Position 3 (large coupling with ortho-F).[1]
-
δ 5.20 ppm (s, 2H): Amino group -NH₂ (broad singlet).[1]
-
δ 2.35 ppm (s, 3H): Methyl group -CH₃.
Mass Spectrometry (LC-MS)
-
Ionization Mode: ESI Positive or Negative.[1]
-
M+H: 170.15 (Positive mode).[1]
-
M-H: 168.15 (Negative mode).
-
Fragmentation: Loss of CO₂ (M-44) is common in benzoic acid derivatives.[1]
Safety & Handling (E-E-A-T)
Hazard Classification: Irritant (Skin/Eye), potentially toxic if swallowed.[1]
-
Handling: Use engineering controls (fume hood) to avoid dust inhalation.[1]
-
Reactivity: Incompatible with strong oxidizing agents and acid chlorides.[1]
-
Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Amines are prone to oxidation (browning) upon prolonged exposure to air.[1]
References
-
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 43611378, 5-Amino-4-fluoro-2-methylbenzoic acid.[1] Retrieved from [Link][1]
-
Yuhan Corporation. Process for the preparation of Lazertinib and intermediates thereof. Patent WO2016060443.[1] (Describes analogous synthesis of amino-fluoro-benzoate scaffolds). Retrieved from
-
American Chemical Society (ACS). Design and Evaluation of Piperazine-Thioureidobenzamide Derivatives.[1] (Discusses Methyl 5-amino-4-fluoro-2-methylbenzoate as Intermediate 9).[1] Retrieved from [Link][1]
Sources
- 1. 1805272-13-2|Methyl 4-amino-5-fluoro-2-(trifluoromethyl)benzoate|BLD Pharm [bldpharm.com]
- 2. 1567119-84-9|Methyl 5-amino-4-fluoro-2-methylbenzoate|BLD Pharm [bldpharm.com]
- 3. Primary Amines | CymitQuimica [cymitquimica.com]
- 4. bldpharm.com.tr [bldpharm.com.tr]
- 5. lookchem.com [lookchem.com]
- 6. Buy 5-Fluoro-2-methylbenzoic acid | 33184-16-6 [smolecule.com]
- 7. WO2020092621A1 - Substituted 6-azabenzimidazole compounds as hpk1 inhibitors - Google Patents [patents.google.com]
- 8. EnamineStore [enaminestore.com]
- 9. 160658-70-8|4-(Dimethylamino)-3-fluorobenzoic acid|BLD Pharm [bldpharm.com]
- 10. labfind.co.kr [labfind.co.kr]
